![molecular formula C9H5F3N2O2 B1384826 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid CAS No. 1018828-69-7](/img/structure/B1384826.png)
6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid is a chemical compound with the molecular formula C9H5F3N2O2 and a molecular weight of 230.15 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H5F3N2O2/c10-9(11,12)5-1-2-7-13-6(8(15)16)4-14(7)3-5/h1-4H,(H,15,16) and the InChI key is KASXDWUVBQTSFN-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid at ambient temperature . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Medicine: Tuberculosis Treatment
This compound has been used in the acute TB mouse model (BALB/c mice infected with Mtb H37Rv), showing a significant reduction of bacterial load when treated with various doses of Q203, an analog of the compound .
Environmental Science: Pesticide Properties
The compound has been reported to have pesticide properties, which could be significant in environmental fate, eco-toxicity, and human health issues related to pesticide use .
Proteomics Research
It is also used in proteomics research, which involves the study of proteomes and their functions. The compound’s specific role in this field would require further investigation .
Organic Synthesis
The compound is utilized in organic synthesis, which is fundamental in developing pharmaceuticals and new materials with specific properties .
Laboratory Reagents
As a laboratory reagent, it is involved in various chemical reactions and processes for research purposes .
Fluorescence Imaging
In fluorescence imaging, this compound or its analogs may be used as a fluorescent probe for monitoring pH fluctuations during autophagy in living cells .
Pesticide properties for 8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid Buy 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid from Santa Cruz Recent developments of imidazo[1,2-a]pyridine analogues as… 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid at Sigma-Aldrich 5-(Trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid at Fujifilm Wako Pure Chemical Corporation Fluorescence imaging of pathophysiological microenvironments
Safety and Hazards
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridine derivatives have been explored for their potential in the development of covalent inhibitors .
Mode of Action
It’s known that imidazo[1,2-a]pyridine derivatives can be utilized as a core backbone for the development of covalent inhibitors . These inhibitors work by forming a covalent bond with their target, which can lead to irreversible inhibition and prolonged pharmacological effects .
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives have been associated with the development of novel kras g12c inhibitors , which play a crucial role in the RAS/MAPK pathway, a key signaling pathway involved in cell proliferation and survival .
Result of Action
Imidazo[1,2-a]pyridine derivatives have been associated with significant reduction of bacterial load in an acute tb mouse model , indicating potential antimicrobial effects.
Action Environment
It’s known that factors such as temperature, ph, and presence of other substances can affect the stability and efficacy of chemical compounds .
properties
IUPAC Name |
6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F3N2O2/c10-9(11,12)5-1-2-7-13-6(8(15)16)4-14(7)3-5/h1-4H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KASXDWUVBQTSFN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1C(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60650747 |
Source
|
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60650747 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid | |
CAS RN |
1018828-69-7 |
Source
|
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60650747 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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